Cas no 1126-42-7 (5-acetyl-1-methylpyridin-2-one)

• Product Name: 5-acetyl-1-methylpyridin-2-one
• CAS No: 1126-42-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD22054333
• CID: 2609124
• PubChem ID: 14665251
• Update Time: 2025-05-22

5-acetyl-1-methylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1-methylpyridin-2-one
• 5-Acetyl-1-methyl-2(1h)-pyridinone
• 1126-42-7
• DB-206543
• SB53164
• DTXSID30562762
• DCBLNROLRJPFLT-UHFFFAOYSA-N
• 2(1H)-Pyridinone, 5-acetyl-1-methyl-
• N-Methyl-3-acetyl-6-pyridon
• SCHEMBL4585032
• 5-Acetyl-1-methylpyridin-2(1H)-one
• 5-acetyl-1-methyl-2(1H)-pyridone
• MFCD22054333
• DTXCID90513538

• MDL： MFCD22054333
• Inchi： 1S/C8H9NO2/c1-6(10)7-3-4-8(11)9(2)5-7/h3-5H,1-2H3
• InChI Key： DCBLNROLRJPFLT-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(C)=O)=CN1C

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-acetyl-1-methylpyridin-2-one

5-Acetyl-1-Methylpyridin-2-One: A Comprehensive Overview

CAS No. 1126-42-7, commonly referred to as 5-acetyl-1-methylpyridin-2-one, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of ongoing research.

The molecular structure of 5-acetyl-1-methylpyridin-2-one consists of a pyridinone ring with substituents at positions 1 and 5. The presence of an acetyl group at position 5 and a methyl group at position 1 imparts distinct electronic and steric properties to the molecule. These features are crucial in determining its reactivity and biological activity. Researchers have employed various spectroscopic techniques, including NMR and IR, to confirm the structural integrity of this compound, ensuring its reliability in experimental studies.

Recent studies have explored the synthesis of 5-acetyl-1-methylpyridin-2-one through both traditional and innovative routes. One notable approach involves the condensation reaction of appropriate aldehydes with cyclic ketones under specific catalytic conditions. This method not only enhances yield but also provides insights into the regioselectivity of such reactions. Moreover, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are invaluable for pharmacological screening.

The pharmacological profile of CAS No. 1126-42-7 has been a focal point in recent research. Preclinical studies indicate that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Additionally, investigations into its interactions with biological targets, such as enzymes and receptors, have provided valuable insights into its mechanism of action. Computational models, including molecular docking studies, have further corroborated these findings, highlighting its binding affinity to key proteins.

In the realm of material science, 5-acetyl-1-methylpyridin-2-one has shown potential as a precursor for advanced materials. Its ability to form stable coordination complexes with transition metals has led to explorations in catalysis and sensor technology. Recent breakthroughs in nanotechnology have also leveraged this compound's structural versatility to develop novel nanomaterials with enhanced electronic properties.

The environmental impact and degradation pathways of CAS No. 1126-42-7 are subjects of growing interest. Studies conducted under simulated environmental conditions reveal that this compound undergoes biodegradation via microbial action, reducing its persistence in ecosystems. Furthermore, its low toxicity profile, as determined through acute toxicity assays, suggests minimal ecological risks when used responsibly.

In conclusion, 5-acetyl-1-methylpyridin-2-one, identified by its CAS number 1126-42-7, stands as a multifaceted compound with diverse applications across scientific disciplines. Its structural uniqueness, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.